Cas no 50876-89-6 (Trimer-Nonanal)

Trimer-Nonanal structure
Trimer-Nonanal structure
Product Name:Trimer-Nonanal
CAS No:50876-89-6
MF:C27H54O3
MW:426.715869426727
CID:2031070
PubChem ID:15209397
Update Time:2025-04-21

Trimer-Nonanal Chemical and Physical Properties

Names and Identifiers

    • Trimer-Nonanal
    • 2,4,6-trioctyl-1,3,5-trioxane
    • 50876-89-6
    • DTXCID90520823
    • DTXSID00570051
    • Inchi: 1S/C27H54O3/c1-4-7-10-13-16-19-22-25-28-26(23-20-17-14-11-8-5-2)30-27(29-25)24-21-18-15-12-9-6-3/h25-27H,4-24H2,1-3H3
    • InChI Key: NYNNHRNLJIKBOW-UHFFFAOYSA-N
    • SMILES: CCCCCCCCC1OC(CCCCCCCC)OC(CCCCCCCC)O1

Computed Properties

  • Exact Mass: 426.40729558Da
  • Monoisotopic Mass: 426.40729558Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 21
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.9
  • Topological Polar Surface Area: 27.7Ų
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